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Compound of Interest

Ethyl 5-methyloxazole-2-
Compound Name:
carboxylate

Cat. No.: B1343871

An In-Depth Technical Guide to Ethyl 5-
methyloxazole-2-carboxylate
Abstract

This guide provides a comprehensive technical overview of Ethyl 5-methyloxazole-2-
carboxylate (CAS No. 33123-68-1), a heterocyclic compound of significant interest to the
pharmaceutical and chemical synthesis industries. The oxazole ring system is a "privileged
structure” in medicinal chemistry, frequently appearing in compounds with a wide spectrum of
pharmacological activities.[1] This document delineates the core chemical identity,
physicochemical properties, safety protocols, and synthetic utility of this valuable chemical
building block. The insights herein are curated for researchers, chemists, and drug
development professionals who require a deep, application-oriented understanding of this
molecule.

Core Chemical Identity

The foundational step in utilizing any chemical intermediate is a precise understanding of its
structure and identity. Ethyl 5-methyloxazole-2-carboxylate is a disubstituted oxazole,
featuring a methyl group at the 5-position and an ethyl carboxylate group at the 2-position. This
specific arrangement of functional groups dictates its reactivity and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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